BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2,2-dimethyl-4-
hydroxyhexanal

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: 4-Hydroxy-2,2-dimethylhexanal
Cat. No.: B13298217
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2-dimethyl-4-hydroxyhexanal, a
bifunctional organic molecule containing both an aldehyde and a secondary alcohol. Due to the
limited availability of experimental data for this specific isomer, this guide synthesizes
information from structurally related compounds and established principles of organic chemistry
to present a predictive yet thorough profile. The guide covers the molecule's chemical identity,
predicted physicochemical and spectroscopic properties, a plausible synthetic pathway, and
essential safety and handling protocols. This document aims to serve as a foundational
resource for researchers interested in the potential applications of this and similar 3-hydroxy
aldehydes in fine chemical synthesis, medicinal chemistry, and materials science.

Chemical Identity and Molecular Structure

2,2-dimethyl-4-hydroxyhexanal is a saturated aliphatic aldehyde with a hydroxyl group at the C-
4 position. The presence of a gem-dimethyl group at the C-2 position is a notable structural
feature that influences its reactivity and spectroscopic properties.
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Molecular Formula: CeH1602

Molecular Weight: 144.21 g/mol

IUPAC Name: 2,2-dimethyl-4-hydroxyhexanal

Structure:

The core structure consists of a six-carbon chain with an aldehyde functional group defining C-

1. The key functional groups that dictate its chemical behavior are the electrophilic aldehyde

and the nucleophilic secondary hydroxyl group.

Physicochemical Properties (Predicted)

The following table summarizes the predicted physicochemical properties of 2,2-dimethyl-4-

hydroxyhexanal. These values are estimated based on the properties of similar aliphatic

hydroxy aldehydes and computational models.

Property Predicted Value Notes

Expected to be higher than the

N ) corresponding alkane due to

Boiling Point ~180-200 °C ]

hydrogen bonding from the

hydroxyl group.

Typical for an aliphatic
Density ~0.95 g/cm?3 alcohol/aldehyde of this

molecular weight.

Moderately soluble in water; The hydroxyl and aldehyde
N soluble in organic solvents groups confer some water

Solubility

(e.g., ethanol, acetone, diethyl
ether).

solubility, while the alkyl chain

provides nonpolar character.

pKa (of OH group)

~16-18

Typical for a secondary

alcohol.

Predicted Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of organic
molecules. While experimental spectra for 2,2-dimethyl-4-hydroxyhexanal are not readily
available, a predictive analysis based on the known chemical shifts of its constituent functional
groups can be constructed.

'H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the different hydrogen
environments in the molecule.

Predicted Chemical

Proton Assignment . Multiplicity Integration
Shift (6, ppm)
Aldehyde (-CHO) 9.6-9.8 Triplet (t) 1H
Methylene (-CH2-
23-25 Doublet (d) 2H
CHO)
gem-Dimethyl (- )
1.0-1.2 Singlet (s) 6H
C(CHs)z2)
Methylene (-CH2- )
15-1.7 Multiplet (m) 2H
C(CHs)2)
Methine (-CH(OH)-) 3.6-3.9 Multiplet (m) 1H
Hydroxyl (-OH) Variable (1.5 - 4.0) Broad Singlet (br s) 1H
Methyl (-CHs) 09-1.0 Doublet (d) 3H

3C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide information on the carbon skeleton of the molecule.
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Carbon Assignment

Predicted Chemical Shift (8, ppm)

Aldehyde (-CHO) 200 - 205
Quaternary (-C(CHs)z) 40 - 45
Methine (-CH(OH)-) 65-70
Methylene (-CH2-CHO) 50 - 55
Methylene (-CH2-C(CHs)2) 30-35
gem-Dimethyl (-C(CHs)z2) 20-25
Methyl (-CHs) 15-20

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will show characteristic absorption bands for the aldehyde and hydroxyl

functional groups.

Predicted Absorption

Functional Group Description
Range (cm™?)

O-H stretch (alcohol) 3200 - 3600 Broad

C-H stretch (alkane) 2850 - 3000 Strong

C=0 stretch (aldehyde) 1720 - 1740 Strong, sharp

C-H stretch (aldehyde)

2720 and 2820

Two weak bands

C-O stretch (alcohol)

1050 - 1150

Strong

Potential Synthetic Pathways

A plausible and efficient method for the synthesis of 2,2-dimethyl-4-hydroxyhexanal would be

through an aldol addition reaction. This reaction is a cornerstone of carbon-carbon bond

formation in organic synthesis.

Retrosynthetic Analysis
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A retrosynthetic analysis points to an aldol addition between propanal and 3,3-dimethylbutanal.

[2,2-dimethyl-4-hydroxyhexanaD—> Aldol Addition APGropanal + 3,3-DimethylbutanaD

Click to download full resolution via product page

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthetic Protocol

Step 1: Enolate Formation The reaction is initiated by the deprotonation of propanal at the a-
carbon using a suitable base, such as lithium diisopropylamide (LDA), to form the
corresponding enolate.

Step 2: Aldol Addition The generated enolate then acts as a nucleophile, attacking the
electrophilic carbonyl carbon of 3,3-dimethylbutanal.

Step 3: Workup A mild acidic workup protonates the resulting alkoxide to yield the final product,
2,2-dimethyl-4-hydroxyhexanal.

Step 1: Enolate Formation Step 2: Aldol Addition Step 3: Workup

LDA, THF, -78 °C Propanal Enolaﬁe)—b(:i,3-Dime(hy\butanaHAlkoxide Imermed\ate

Click to download full resolution via product page
Caption: Proposed synthetic workflow for 2,2-dimethyl-4-hydroxyhexanal.

Chemical Reactivity and Potential Applications

The bifunctional nature of 2,2-dimethyl-4-hydroxyhexanal opens up a range of possible
chemical transformations and applications.
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o Oxidation: The aldehyde can be selectively oxidized to a carboxylic acid, and the secondary
alcohol can be oxidized to a ketone.

e Reduction: Both the aldehyde and hydroxyl groups can be reduced. For instance, reduction
of the aldehyde would yield a diol.

 Intramolecular Cyclization: Under certain conditions, the hydroxyl group could attack the
aldehyde to form a cyclic hemiacetal.[1]

» Derivatization: The aldehyde and hydroxyl groups can be used as handles for further
chemical modifications, making it a potentially useful building block in the synthesis of more
complex molecules for pharmaceuticals or specialty polymers.

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 2,2-dimethyl-
4-hydroxyhexanal. The following guidelines are based on the general properties of aliphatic
aldehydes and alcohols.[2][3][4]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat.

o Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
vapors.[3]

» Fire Safety: Aliphatic aldehydes can be flammable. Keep away from open flames and other
ignition sources.[5]

» Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush
immediately with copious amounts of water. Aldehydes can be irritating to the skin and
respiratory system.[2][6]

o Storage: Store in a cool, dry, and well-ventilated place away from oxidizing agents.

Toxicity Profile (General for Aliphatic Aldehydes): Short-chain aliphatic aldehydes can be
irritants to the respiratory tract, eyes, and skin.[6] Some aldehydes have been shown to have
genotoxic properties.[7] Therefore, exposure should be minimized.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.mdpi.com/2673-401X/5/4/21
https://iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1031-aldehydes-and-ketals
https://johndwalsh.com/wp-content/uploads/2016/09/XI-ALDEHYDE-GHS-SDS.pdf
https://chemical.kao.com/content/dam/sites/kao/chemical-kao-com/en/products/sds_usen_B0017580.pdf
https://johndwalsh.com/wp-content/uploads/2016/09/XI-ALDEHYDE-GHS-SDS.pdf
https://www.agilent.com/cs/library/msds/ALD-556X_EUEnglish.pdf
https://iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1031-aldehydes-and-ketals
https://mmsl.cz/pdfs/mms/2014/04/03.pdf
https://mmsl.cz/pdfs/mms/2014/04/03.pdf
https://pubmed.ncbi.nlm.nih.gov/7694109/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13298217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

2,2-dimethyl-4-hydroxyhexanal represents an interesting, though not extensively studied,
bifunctional molecule. This guide has provided a detailed, predictive overview of its chemical
and physical properties, potential synthetic routes, and necessary safety precautions. The
combination of an aldehyde and a secondary alcohol within a sterically hindered framework
makes it a candidate for further investigation in various fields of chemical synthesis and drug
discovery. The information presented here serves as a valuable starting point for any
researcher or scientist looking to explore the chemistry and applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

inte

nded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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